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Compound of Interest

Compound Name: gnf-1331

Cat. No.: B1671979 Get Quote

For Research Use Only.

Introduction
GNF-1331 is a potent and selective inhibitor of Porcupine (PORCN), a membrane-bound O-

acyltransferase essential for the palmitoylation and subsequent secretion of Wnt ligands. By

inhibiting PORCN, GNF-1331 effectively blocks Wnt signaling, a crucial pathway implicated in

embryonic development and tumorigenesis. These application notes provide detailed protocols

for in vitro studies using GNF-1331 to investigate its effects on cancer cell lines with aberrant

Wnt signaling.

Physicochemical Properties
Property Value

Chemical Formula C₂₀H₂₀N₆O₂S₂

Molecular Weight 440.5 g/mol

CAS Number 603101-22-0

Appearance Crystalline solid

Solubility Soluble in DMSO
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GNF-1331 targets and inhibits the enzymatic activity of Porcupine (PORCN). This inhibition

prevents the palmitoylation of Wnt ligands, a critical post-translational modification required for

their secretion and subsequent binding to Frizzled receptors on target cells. The resulting

blockade of Wnt ligand secretion leads to the downregulation of the canonical Wnt/β-catenin

signaling pathway.
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Start

Seed Cells in 96-well Plate

Incubate 24h

Treat with GNF-1331
(Serial Dilutions)

Incubate 48-72h

Add MTT Reagent

Incubate 4h

Add DMSO

Read Absorbance (570 nm)

Analyze Data (IC50)

 

Start

Treat Cells with GNF-1331

Protein Extraction (RIPA)

Protein Quantification (BCA)

SDS-PAGE

Transfer to PVDF Membrane

Blocking

Primary Antibody Incubation
(e.g., anti-β-catenin)

Secondary Antibody Incubation

ECL Detection

Analysis

 

Start

Co-transfect Cells with
TOP/FOP and Renilla Plasmids

Incubate 24h

Treat with GNF-1331

Stimulate with Wnt3a

Incubate 24h

Cell Lysis

Read Luminescence
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Analyze Data
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To cite this document: BenchChem. [GNF-1331: In Vitro Application Notes and Protocols for
Wnt Signaling Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671979#gnf-1331-experimental-protocol-for-in-vitro-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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